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Compound of Interest

Compound Name: 2-Amino-5-fluoronicotinonitrile

Cat. No.: B1286859 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Amino-5-fluoronicotinonitrile, a

heterocyclic organic compound of interest in medicinal chemistry and drug discovery. This

document details its chemical and physical properties, potential biological activities, and

relevant experimental protocols.

Core Compound Identity and Properties
2-Amino-5-fluoronicotinonitrile, with the CAS number 801303-22-0, is a fluorinated

derivative of the aminonicotinonitrile scaffold.[1][2] The presence of a fluorine atom can

significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule,

often enhancing metabolic stability and binding affinity.[3][4][5]

Table 1: Physicochemical Properties of 2-Amino-5-fluoronicotinonitrile
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Property Value Source(s)

CAS Number 801303-22-0 [1][2]

Molecular Formula C₆H₄FN₃ [1][2]

Molecular Weight 137.12 g/mol [1]

Appearance White powder/solid [2]

Purity ≥95% [1]

Melting Point Data not available [6][7]

Boiling Point Data not available [6][7]

Storage
Store at room temperature in a

dark, inert atmosphere

Potential Biological Activity and Therapeutic
Relevance
Recent studies on 2-aminonicotinonitrile derivatives have highlighted their potential as novel

modulators of cellular processes, particularly autophagy.[8][9] Autophagy is a catabolic process

involving the degradation of cellular components via lysosomes, playing a critical role in cellular

homeostasis, and its dysregulation is implicated in various diseases, including cancer.

Research has shown that certain 2-aminonicotinonitrile derivatives can act as autophagy

enhancers, leading to antiproliferative effects in cancer cell lines.[8][9] The structure-activity

relationship (SAR) of these derivatives suggests that substitutions at various positions on the

pyridine ring can modulate their autophagy-inducing activity.[8][9] Specifically, substituents at

the C-4 and C-6 positions have been shown to enhance this activity, while modifications at the

C-5 position, where the fluorine atom resides in the title compound, may have different effects.

[8][9] The most promising compounds from these studies demonstrated the ability to induce cell

apoptosis and arrest the cell cycle in cancer cells.[8][9]

The fluorination of pyridines is a common strategy in medicinal chemistry to improve drug-like

properties.[3][5] Therefore, 2-Amino-5-fluoronicotinonitrile represents a valuable scaffold for
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the development of novel therapeutics, potentially targeting pathways involved in cancer and

other diseases where autophagy modulation is beneficial.

Experimental Protocols
While a specific, detailed synthesis protocol for 2-Amino-5-fluoronicotinonitrile is not readily

available in the provided search results, a general approach can be inferred from the synthesis

of analogous compounds like 2-amino-5-fluoropyridine.[10][11][12] The following sections

outline general experimental methodologies that can be adapted for the synthesis, purification,

and analysis of this compound.

Synthesis
A plausible synthetic route could involve the fluorination of a suitable pyridine precursor

followed by the introduction of the amino and nitrile functionalities. Key reaction steps may

include:

Halogen Exchange Fluorination: A common method for introducing fluorine onto an aromatic

ring is through a nucleophilic aromatic substitution (SNAr) reaction, such as the Halex

process, using a fluoride salt.

Cyanation: The introduction of the nitrile group can often be achieved via a cyanation

reaction, for example, using a cyanide salt and a palladium catalyst.

Amination: The amino group can be introduced through various methods, including

amination of a suitable precursor.

A general workflow for a potential synthesis is depicted below.

Starting Material
(e.g., Dihalonicotinonitrile)

Fluorination
(e.g., KF, CsF)

Reaction Intermediate
(Fluorinated Nicotinonitrile)

Work-up Amination
(e.g., Buchwald-Hartwig amination)

Reaction Crude 2-Amino-5-fluoronicotinonitrileWork-up Purification
(Column Chromatography)

Purification Pure ProductElution Characterization
(NMR, MS, IR)

Analysis

Click to download full resolution via product page

A potential synthetic workflow for 2-Amino-5-fluoronicotinonitrile.

Purification
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The purification of the crude product would typically be achieved using standard laboratory

techniques.

Column Chromatography: This is a common method for purifying organic compounds. A

silica gel column with a suitable solvent system (e.g., a mixture of hexanes and ethyl

acetate) would likely be effective in isolating the desired product from reaction byproducts

and unreacted starting materials.[8]

Recrystallization: If the product is a solid with suitable solubility properties, recrystallization

from an appropriate solvent system can be an effective purification method.[8]

Analysis and Characterization
The identity and purity of the synthesized 2-Amino-5-fluoronicotinonitrile would be confirmed

using a combination of spectroscopic and chromatographic methods.

Thin-Layer Chromatography (TLC): TLC on silica gel plates would be used to monitor the

progress of the reaction and to identify the appropriate solvent system for column

chromatography.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are

essential for confirming the chemical structure of the compound.

Mass Spectrometry (MS): Mass spectrometry would be used to determine the molecular

weight of the compound and to support the structural assignment.

Infrared (IR) Spectroscopy: IR spectroscopy would be used to identify the characteristic

functional groups present in the molecule, such as the amino (N-H) and nitrile (C≡N) groups.

High-Performance Liquid Chromatography (HPLC): HPLC is a standard technique for

determining the purity of the final compound. A reversed-phase C18 column with a mobile

phase consisting of a mixture of acetonitrile and water with a modifier like formic or

trifluoroacetic acid is a common starting point for the analysis of such polar aromatic

compounds.

Signaling Pathway and Mechanism of Action
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Based on studies of related 2-aminonicotinonitrile derivatives, a potential mechanism of action

for 2-Amino-5-fluoronicotinonitrile could involve the induction of autophagy.[8][9] The

diagram below illustrates a simplified, hypothetical signaling pathway for how these compounds

might exert their effects.
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Hypothetical signaling pathway for 2-aminonicotinonitrile derivatives.
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This guide provides a foundational understanding of 2-Amino-5-fluoronicotinonitrile for

researchers and professionals in the field of drug development. Further experimental

investigation is warranted to fully elucidate its properties, biological activity, and therapeutic

potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Synthonix, Inc > 801303-22-0 | 2-Amino-5-fluoronicotinonitrile [synthonix.com]

2. 2-Amino-5-fluoronicotinonitrile, CasNo.801303-22-0 ENAO Chemical Co, Limited China
(Mainland) [enao.lookchem.com]

3. mdpi.com [mdpi.com]

4. The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging
Applications - PMC [pmc.ncbi.nlm.nih.gov]

5. Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016-2022) -
PubMed [pubmed.ncbi.nlm.nih.gov]

6. combi-blocks.com [combi-blocks.com]

7. echemi.com [echemi.com]

8. researchgate.net [researchgate.net]

9. Discovery of novel 2-aminonicotinonitrile derivatives with new potential autophagy activity
- PubMed [pubmed.ncbi.nlm.nih.gov]

10. researchgate.net [researchgate.net]

11. Improvement on the Synthesis of 2-Amino-5-Fluoropyridine - Dissertation
[m.dissertationtopic.net]

12. 2-Amino-5-fluoropyridine synthesis - chemicalbook [chemicalbook.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-Amino-5-
fluoronicotinonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1286859#2-amino-5-fluoronicotinonitrile-cas-number-
and-properties]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1286859?utm_src=pdf-body
https://www.benchchem.com/product/b1286859?utm_src=pdf-custom-synthesis
https://synthonix.com/42165.html
https://enao.lookchem.com/products/CasNo-801303-22-0-2-Amino-5-fluoronicotinonitrile-22365447.html
https://enao.lookchem.com/products/CasNo-801303-22-0-2-Amino-5-fluoronicotinonitrile-22365447.html
https://www.mdpi.com/1422-0067/24/9/7728
https://pmc.ncbi.nlm.nih.gov/articles/PMC10975950/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10975950/
https://pubmed.ncbi.nlm.nih.gov/37631077/
https://pubmed.ncbi.nlm.nih.gov/37631077/
https://www.combi-blocks.com/msds/QK-5770.pdf
https://www.echemi.com/sds/2-amino-3-cyano-5-fluoropyridine-pd180628104855.html
https://www.researchgate.net/publication/343191940_Discovery_of_novel_2-aminonicotinonitrile_derivatives_with_new_potential_autophagy_activity
https://pubmed.ncbi.nlm.nih.gov/32705902/
https://pubmed.ncbi.nlm.nih.gov/32705902/
https://www.researchgate.net/publication/286497249_Synthesis_of_2-amino-5-fluoropyridine
https://m.dissertationtopic.net/doc/660293
https://m.dissertationtopic.net/doc/660293
https://www.chemicalbook.com/synthesis/2-amino-5-fluoropyridine.htm
https://www.benchchem.com/product/b1286859#2-amino-5-fluoronicotinonitrile-cas-number-and-properties
https://www.benchchem.com/product/b1286859#2-amino-5-fluoronicotinonitrile-cas-number-and-properties
https://www.benchchem.com/product/b1286859#2-amino-5-fluoronicotinonitrile-cas-number-and-properties
https://www.benchchem.com/product/b1286859#2-amino-5-fluoronicotinonitrile-cas-number-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1286859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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